Cas no 111249-50-4 (1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-)

1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-, is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a 3-methylphenyl group at the 3-position and a phenyl group at the 5-position. This structure imparts stability and versatility, making it valuable in pharmaceutical and agrochemical research. The oxadiazole ring contributes to strong electron-withdrawing properties, enhancing reactivity in synthetic applications. Its aromatic substituents further improve binding affinity in bioactive molecules, particularly in drug discovery for targeting specific receptors or enzymes. The compound’s well-defined synthesis route and structural rigidity make it a reliable intermediate for developing novel therapeutics or functional materials. Its stability under various conditions ensures consistent performance in research applications.

1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- structure

111249-50-4 structure

Product Name:1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-

CAS No:111249-50-4

MF:C₁₅H₁₂N₂O

MW:236.268583297729

CID:1197276

PubChem ID:2239223

Update Time:2025-06-08

1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl-
- 3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole
- SCHEMBL13427308
- AKOS003656771
- 111249-50-4
- 3-(3-Methylphenyl)-5-phenyl-1,2,4-oxadiazole, 97%, AldrichCPR
- DB-112256
- HMS1601A21
- 5-Phenyl-3-(m-tolyl)-1,2,4-oxadiazole
- MDL： MFCD03884617
- Inchi： 1S/C15H12N2O/c1-11-6-5-9-13(10-11)14-16-15(18-17-14)12-7-3-2-4-8-12/h2-10H,1H3
- InChI Key： LVOLWXPQHWLZBL-UHFFFAOYSA-N
- SMILES： O1C(C2C=CC=CC=2)=NC(C2=CC=CC(C)=C2)=N1

Computed Properties

Exact Mass: 236.094963011g/mol
Monoisotopic Mass: 236.094963011g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 265
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 38.9Å²

1,2,4-Oxadiazole, 3-(3-methylphenyl)-5-phenyl- Pricemore >>

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